![molecular formula C21H20N2O6 B6093160 N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide](/img/structure/B6093160.png)
N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide, also known as DMF, is a chemical compound that has been widely studied for its potential therapeutic applications. DMF belongs to the class of furan-based compounds and has been found to exhibit various biochemical and physiological effects. In
Mechanism of Action
N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide exerts its effects through multiple mechanisms. It has been found to activate the transcription factor Nrf2, which regulates the expression of antioxidant and detoxification enzymes. This compound also inhibits the activity of the transcription factor NF-κB, which plays a role in inflammation and cancer. Additionally, this compound has been shown to modulate the activity of immune cells such as T cells and macrophages.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to increase the expression of antioxidant and detoxification enzymes, reduce inflammation, and inhibit the growth of cancer cells. This compound has also been found to modulate the activity of immune cells and has been studied for its potential use in the treatment of multiple sclerosis.
Advantages and Limitations for Lab Experiments
N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential therapeutic applications. However, this compound has some limitations for lab experiments. It is a relatively unstable compound and can degrade over time. Additionally, this compound can be difficult to solubilize in aqueous solutions, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide. One potential area of research is the development of more stable analogs of this compound that exhibit similar therapeutic properties. Additionally, further studies are needed to elucidate the mechanisms of action of this compound and its potential use in the treatment of other diseases. Finally, the development of new methods for the solubilization of this compound could expand its use in lab experiments.
Synthesis Methods
N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide can be synthesized by reacting 3,4-dimethoxybenzoyl chloride with 2-amino-4-methoxyphenol in the presence of a base such as triethylamine. The resulting intermediate is then reacted with furan-2-carboxylic acid to obtain this compound.
Scientific Research Applications
N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has also been shown to modulate the immune system and has been studied for its potential use in the treatment of multiple sclerosis.
Properties
IUPAC Name |
N-[4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O6/c1-26-16-9-6-13(11-19(16)28-3)20(24)22-14-7-8-15(18(12-14)27-2)23-21(25)17-5-4-10-29-17/h4-12H,1-3H3,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLEQEBBRJINBHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.